Cas no 176977-85-8 (methyl 4-chloropyridine-2-carboxylate hydrochloride)

• Product Name: methyl 4-chloropyridine-2-carboxylate hydrochloride
• CAS No: 176977-85-8
• MF: C₇H₇Cl₂NO₂
• MW: 208.041980028152
• MDL: MFCD05864729
• CID: 66063
• PubChem ID: 329771319
• Update Time: 2025-05-20

methyl 4-chloropyridine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL 4-CHLORO-2-PYRIDINECARBOXYLATE, HCL
• METHYL 4-CHLOROPICOLINATE, HCL
• METHYL 4-CHLOROPICOLINATE, HYDROCHLORIDE SALT
• METHYL 4-CHLOROPYRIDINE-2-CARBOXYLATE HYDROCHLORIDE
• 4-CHLORO-PYRIDINE-2-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• 4-Chloro-2-pyridinecarboxylic acid methyl ester hydrochloride
• Methyl 4-chloro-2-pyridinecarboxylate hydrochloride
• Methyl 4-Chloropicol
• Methyl 4-Chloropyrid
• Methyl 4-chloropyridine-2-carboxylate
• Methyl 4-Chloropyridine-2-carboxylate Hydrochloride Discontinued See M294457
• Methyl 4-Chloropyridine-2-carboxylate HydrochlorideDiscontinued See M294457
• EOS-61639
• METHYL 4-CHLOROPICOLINATE HYDROCHLORIDE
• Methy14-Chloro-2-pyridinecarboxylatehydrochloride
• Methyl 4-chloro-2-pyridinecarboxylate hydrochlorid
• Zinc00337474
• 4-Chloro-pyridine-2-carboxylic acid methyl ester hydrochloride, AldrichCPR
• METHYL 4-CHLOROPYRIDINE-2-CARBOXYLATE HCL
• 176977-85-8
• CS-W015242
• SCHEMBL177902
• 4-chloro-pyridine-2-carboxylic acid methyl ester HCl salt
• A3930
• AM20070186
• AB3942
• Methyl 4-chloropyridine-2-carboxylate--hydrogen chloride (1/1)
• methyl 4-chloropyridine-2-carboxylate;hydrochloride
• Methyl 4-Chloro-2-Pyridinecarboxylate HCl
• MFCD05864729
• PB18698
• METHYL 4-CHLOROPICOLINATE HCL
• J-522336
• AKOS015845730
• methyl 4-chloropyridine-2-carboxylate HCI salt
• FT-0652358
• FS-4002
• Methyl 4-Chloropicolinate Hydrochloride Salt
• 4-Chloropyridine-2-carboxylic acid methyl ester hydrochloride
• DTXSID80586514
• Discontinued See M294457
• 4-CHLORO-PYRIDINE-2-CARBOXYLIC ACID METHYL ESTER HCL
• methyl 4-chloropyridine-2-carboxylate HCl salt
• PAGFSBPYVNFHAS-UHFFFAOYSA-N
• methyl 4-chloropyridine-2-carboxylate,hydrochloride
• DB-001957
• Methyl 4-Chloropyridine-2-carboxylate Hydrochloride; 4-Chloro-2-pyridinecarboxylic Acid Methyl Ester Hydrochloride;
• 2-Pyridinecarboxylic acid, 4-chloro-, methyl ester, hydrochloride (1:1)
• methyl 4-chloropyridine-2-carboxylate hydrochloride

• MDL： MFCD05864729
• Inchi： 1S/C7H6ClNO2.ClH/c1-11-7(10)6-4-5(8)2-3-9-6;/h2-4H,1H3;1H
• InChI Key： PAGFSBPYVNFHAS-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(=O)OC)C=1.Cl

Computed Properties

• Exact Mass: 206.98500
• Monoisotopic Mass: 206.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Melting Point: 136-138
• Boiling Point: 298℃ at 760 mmHg
• PSA: 39.19000
• LogP: 2.32360

methyl 4-chloropyridine-2-carboxylate hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 4-chloropyridine-2-carboxylate hydrochloride

Methyl 4-Chloropyridine-2-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 4-chloropyridine-2-carboxylate hydrochloride, with the CAS number 176977-85-8, is a compound of significant interest in various fields of chemistry and materials science. This compound, often referred to as methyl 4-chloropyridine-2-carboxylate hydrochloride, has garnered attention due to its unique properties and potential applications in drug discovery, agrochemicals, and advanced materials. The compound's structure, comprising a pyridine ring substituted with a chlorine atom at position 4 and a methyl ester group at position 2, along with the hydrochloride counterion, contributes to its versatile reactivity and functionality.

Recent studies have highlighted the importance of methyl 4-chloropyridine-2-carboxylate hydrochloride in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and antitumor agents. The compound's ability to undergo various transformations, such as nucleophilic substitution and cross-coupling reactions, makes it a valuable intermediate in organic synthesis.

In the realm of agrochemistry, methyl 4-chloropyridine-2-carboxylate hydrochloride has been investigated for its potential as a herbicide or fungicide. Its ability to inhibit specific enzymatic pathways in plants and pathogens has been a focal point of recent research. For instance, studies have demonstrated that the compound can interfere with the biosynthesis of essential metabolites in target organisms, offering a promising avenue for sustainable agricultural practices.

Moreover, the compound has found applications in materials science, particularly in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The presence of the pyridine ring allows for strong coordination interactions with metal ions, enabling the construction of porous materials with tailored properties. Recent advancements in this area have leveraged methyl 4-chloropyridine-2-carboxylate hydrochloride to create MOFs with high surface areas and selectivity for gas adsorption, which could be pivotal in addressing environmental challenges such as carbon capture.

The synthesis of methyl 4-chloropyridine-2-carboxylate hydrochloride typically involves multi-step processes that emphasize precision and control over stereochemistry. Researchers have optimized reaction conditions to enhance yield and purity, often employing catalytic methods or microwave-assisted synthesis. These improvements have not only streamlined production but also opened new avenues for exploring the compound's properties at an industrial scale.

From an environmental perspective, understanding the fate and toxicity of methyl 4-chloropyridine-2-carboxylate hydrochloride is crucial for its safe utilization. Studies have assessed its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid transformation under aerobic conditions. This knowledge is essential for minimizing ecological risks associated with its use in agricultural and industrial settings.

In conclusion, methyl 4-chloropyridine-2-carboxylate hydrochloride (CAS No. 176977-85-8) stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Its structural features enable it to serve as a versatile building block for synthesizing bioactive molecules, agrochemicals, and advanced materials. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in addressing contemporary challenges in science and technology.